N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[(2-methyl-1,3-dioxoinden-2-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C18H16N2O3/c1-11(21)19-12-7-9-13(10-8-12)20-18(2)16(22)14-5-3-4-6-15(14)17(18)23/h3-10,20H,1-2H3,(H,19,21)
• InChI Key: RLQDYQZAGXUDAH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2(C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide, also known as MIDA (4-(2-Methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-ylamino)phenyl)acetamide, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This molecule has been of interest to researchers due to its unique structure and potential for use in various fields.

Mechanism of Action

The mechanism of action of N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide is not well understood. However, studies have suggested that N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide may act as a ligand for certain receptors in the body, such as the dopamine receptor. This may explain its potential applications in the field of neuroscience.
Biochemical and Physiological Effects:
Studies have shown that N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide has a low toxicity profile and does not have any significant biochemical or physiological effects in the body. This makes it a promising candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide in lab experiments is its unique structure, which allows for the synthesis of various derivatives and analogs. This makes it a versatile molecule that can be used in a variety of applications. However, one limitation is that N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide is not readily available commercially and must be synthesized in the lab, which can be time-consuming and costly.

Future Directions

There are several future directions for the study of N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide. One area of interest is in the development of new organic semiconductors for use in electronic devices. Another area of interest is in the field of neuroscience, where N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide may have potential applications in the development of new drugs for the treatment of neurological disorders. Additionally, further studies are needed to better understand the mechanism of action of N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide involves the reaction of 4-aminophenylacetic acid with 2-methyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide, which can be purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide has been studied for its potential applications in various fields of scientific research. One area of interest is in the field of organic electronics, where N-{4-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-inden-2-yl)amino]phenyl}acetamide has been used as a building block for the synthesis of organic semiconductors. These semiconductors have potential applications in the development of electronic devices, such as transistors and solar cells.